Cas no 2228116-32-1 (methyl 2-amino-2-1-(2-fluoro-6-methylphenyl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(2-fluoro-6-methylphenyl)cyclopropylacetate
• CAS No: 2228116-32-1
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 5897063
• PubChem ID: 165665903
• Update Time: 2025-05-22

methyl 2-amino-2-1-(2-fluoro-6-methylphenyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(2-fluoro-6-methylphenyl)cyclopropylacetate
• 2228116-32-1
• methyl 2-amino-2-[1-(2-fluoro-6-methylphenyl)cyclopropyl]acetate
• EN300-1744606

• Inchi： 1S/C13H16FNO2/c1-8-4-3-5-9(14)10(8)13(6-7-13)11(15)12(16)17-2/h3-5,11H,6-7,15H2,1-2H3
• InChI Key： ARFLOYRQBUGMBT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C1(C(C(=O)OC)N)CC1

Computed Properties

• Exact Mass: 237.11650692g/mol
• Monoisotopic Mass: 237.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2-1-(2-fluoro-6-methylphenyl)cyclopropylacetate

Methyl 2-Amino-2-(1-(2-Fluoro-6-Methylphenyl)cyclopropyl)Acetate: A Comprehensive Overview

Methyl 2-amino-2-(1-(2-fluoro-6-methylphenyl)cyclopropyl)acetate, with the CAS number No 2228116-32-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as methyl 2-amino-2-cyclopropyl acetate derivative, has garnered attention due to its unique structural features and potential applications in drug design and development.

The molecular structure of methyl 2-amino-2-(1-(2-fluoro-6-methylphenyl)cyclopropyl)acetate is characterized by a cyclopropane ring fused with a phenyl group, which introduces a high degree of strain and reactivity. The presence of the amino group (-NH₂) and the ester functional group (-COOCH₃) further enhances its chemical versatility. Recent studies have highlighted the importance of such strained ring systems in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic properties.

One of the most notable aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. Researchers have explored its use in the construction of heterocyclic frameworks, which are integral to many bioactive compounds. For instance, the cyclopropane ring can serve as a site for various transformations, including ring-opening reactions and cross-coupling reactions, leading to diverse product landscapes.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity patterns of methyl 2-amino-2-(1-(2-fluoro-6-methylphenyl)cyclopropyl)acetate. Quantum mechanical calculations have revealed that the strained cyclopropane ring significantly influences the electronic distribution within the molecule, making it a promising candidate for applications in nonlinear optics and materials science.

In terms of biological activity, this compound has shown moderate inhibitory effects against certain enzymes, suggesting its potential as a lead compound in drug discovery programs. Collaborative efforts between academic institutions and pharmaceutical companies have been directed toward optimizing its bioavailability and reducing off-target effects, which are critical factors in preclinical development.

The synthesis of methyl 2-amino-2-(1-(2-fluoro-6-methylphenyl)cyclopropyl)acetate involves a multi-step process that typically begins with the preparation of the cyclopropane precursor. Recent innovations in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, aligning with current trends toward sustainable chemistry practices.

Moreover, the integration of green chemistry principles has led to the development of scalable production methods for this compound. These methods not only reduce waste but also minimize the use of hazardous reagents, making them more suitable for industrial applications.

In conclusion, methyl 2-amino-2-(1-(2-fluoro-6-methylphenyl)cyclopropyl)acetate (CAS No 2228116-32-1) stands out as a versatile building block in organic synthesis with promising applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers aiming to develop novel chemical entities with enhanced functionality.